![molecular formula C20H23N3O2S B280334 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole](/img/structure/B280334.png)
3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole
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Overview
Description
3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole, also known as SB-269970, is a selective serotonin 5-HT7 receptor antagonist. This compound has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as depression, anxiety, schizophrenia, and Alzheimer's disease.
Mechanism of Action
3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole acts as a selective antagonist of the 5-HT7 receptor, which is a G protein-coupled receptor that is widely expressed in the brain and other tissues. This receptor is involved in various physiological processes, such as circadian rhythm regulation, sleep-wake cycle, learning, and memory. By blocking the 5-HT7 receptor, this compound modulates the activity of several neurotransmitter systems, such as dopamine, glutamate, and GABA, which are implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models and cell cultures. For example, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. In addition, this compound has been shown to reduce the activity of acetylcholinesterase, which is an enzyme that breaks down acetylcholine, a neurotransmitter that is involved in learning and memory.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole in lab experiments is its selectivity for the 5-HT7 receptor, which allows for specific modulation of this receptor without affecting other serotonin receptors. This compound also has good pharmacokinetic properties, such as high oral bioavailability and good blood-brain barrier penetration. However, one of the limitations of this compound is its relatively low potency, which requires high doses to achieve therapeutic effects.
Future Directions
There are several future directions for research on 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole and its potential therapeutic applications. One area of interest is the role of this compound in neuroinflammation, which is a common feature of various neurological disorders. Another area of interest is the potential use of this compound as an adjunct therapy in combination with other drugs, such as antipsychotics or antidepressants. Finally, the development of more potent and selective 5-HT7 receptor antagonists may provide new opportunities for the treatment of neurological and psychiatric disorders.
Synthesis Methods
The synthesis of 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole involves several steps, including the reaction of 4-methylbenzenesulfonyl chloride with piperazine, followed by the reaction of the resulting intermediate with 1H-indole-3-carboxaldehyde. The final product is obtained after purification and characterization by various analytical techniques, such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole has been extensively studied in preclinical and clinical research for its potential therapeutic applications. In animal models, this compound has shown promising results in reducing anxiety-like behaviors, improving cognitive function, and enhancing memory consolidation. In addition, this compound has been shown to have neuroprotective effects in various neurological disorders, such as Parkinson's disease and traumatic brain injury.
Properties
Molecular Formula |
C20H23N3O2S |
---|---|
Molecular Weight |
369.5 g/mol |
IUPAC Name |
3-[[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methyl]-1H-indole |
InChI |
InChI=1S/C20H23N3O2S/c1-16-6-8-18(9-7-16)26(24,25)23-12-10-22(11-13-23)15-17-14-21-20-5-3-2-4-19(17)20/h2-9,14,21H,10-13,15H2,1H3 |
InChI Key |
OMDYQKZUZPUTCJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CNC4=CC=CC=C43 |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CNC4=CC=CC=C43 |
Origin of Product |
United States |
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